7-hydroxy-2-[(3-methoxybenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one

• IUPAC Name: 7-hydroxy-2-[(3-methoxyphenyl)methylsulfanyl]-4H-[1,3]thiazolo[4,5-b]pyridin-5-one
• InChI: InChI=1S/C14H12N2O3S2/c1-19-9-4-2-3-8(5-9)7-20-14-16-13-12(21-14)10(17)6-11(18)15-13/h2-6H,7H2,1H3,(H2,15,17,18)
• InChI Key: QJIYAZOKGBAJOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CSC2=NC3=C(S2)C(=CC(=O)N3)O
• Molecular Formula: C14H12N2O3S2
• Molecular Weight: 320.4 g/mol

Description

7-hydroxy-2-[(3-methoxybenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. It is a thiazolo[4,5-b]pyridine derivative that has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 7-hydroxy-2-[(3-methoxybenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one is not fully understood. However, it has been shown to inhibit the activity of various enzymes and proteins involved in the development and progression of cancer and inflammation. The compound has also been shown to have antimicrobial properties, inhibiting the growth of various bacterial and fungal strains.
Biochemical and Physiological Effects
7-hydroxy-2-[(3-methoxybenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the growth of microbial strains. The compound has also been shown to have antioxidant properties, protecting cells from oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 7-hydroxy-2-[(3-methoxybenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one in lab experiments include its high purity, stability, and low toxicity. However, the limitations include its low solubility in water and its relatively high cost compared to other compounds.

Future Directions

There are many future directions for the study of 7-hydroxy-2-[(3-methoxybenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in other fields, such as neurodegenerative diseases and cardiovascular disorders. Additionally, future studies could focus on optimizing the synthesis method to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 7-hydroxy-2-[(3-methoxybenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one involves the reaction between 3-methoxybenzylamine and 2-bromoacetic acid to form the intermediate compound, which is then reacted with thiosemicarbazide to form the final product. The synthesis method has been optimized to obtain high yields of the compound with high purity.

Scientific Research Applications

7-hydroxy-2-[(3-methoxybenzyl)thio][1,3]thiazolo[4,5-b]pyridin-5(4H)-one has been extensively studied for its potential applications in various fields. It has shown promising results in the treatment of cancer, inflammation, and microbial infections. The compound has also been studied for its potential use as a fluorescent probe in biological imaging.